Cas no 890602-06-9 (N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide)

• Product Name: N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide
• CAS No: 890602-06-9
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5439726
• Update Time: 2025-05-21

N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-3-(5-methylfuran-2-yl)propanamide
• N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide

• Inchi： 1S/C16H19NO3/c1-12-3-6-15(20-12)9-10-16(18)17-11-13-4-7-14(19-2)8-5-13/h3-8H,9-11H2,1-2H3,(H,17,18)
• InChI Key： VNDHSGPMNWVEOV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CCC(NCC1=CC=C(OC)C=C1)=O

Additional information on N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide

Comprehensive Overview of N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide (CAS No. 890602-06-9)

N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide, with the CAS number 890602-06-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique combination of a methoxyphenyl group and a methylfuran moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural properties, which may contribute to its bioactivity and compatibility with various biological systems.

The compound's molecular structure includes a propanamide backbone, which is a common feature in many pharmacologically active molecules. The presence of the 4-methoxyphenyl group enhances its solubility and stability, while the 5-methylfuran-2-yl component may influence its interaction with biological targets. These characteristics make N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide a promising candidate for further study in areas such as enzyme inhibition, receptor modulation, and even as a building block for more complex molecules.

In recent years, the demand for novel compounds like N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide has surged, driven by advancements in synthetic chemistry and the growing need for innovative therapeutic agents. Searches for "CAS 890602-06-9" and "N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide uses" have increased, reflecting the scientific community's interest in its potential. This compound is often discussed in the context of drug development, biochemical assays, and molecular design, aligning with current trends in precision medicine and targeted therapies.

One of the key advantages of N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide is its versatility. It can serve as an intermediate in the synthesis of more complex molecules, particularly those designed for central nervous system (CNS) research or anti-inflammatory applications. The methoxy and furan groups are known to interact with various biological pathways, which could explain the compound's relevance in these fields. Additionally, its stability under standard laboratory conditions makes it a practical choice for researchers.

From a synthetic chemistry perspective, the preparation of N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide involves multi-step organic reactions, often starting with readily available precursors. The CAS 890602-06-9 compound is typically characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which is critical for its intended applications.

The growing interest in N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide is also reflected in the number of patents and research papers citing its use. For instance, it has been explored as a potential scaffold for designing neuroprotective agents or antioxidants, given the known bioactivity of its structural components. This aligns with the broader trend of repurposing and optimizing existing chemical frameworks for new therapeutic purposes.

In conclusion, N-(4-methoxyphenyl)methyl-3-(5-methylfuran-2-yl)propanamide (CAS 890602-06-9) represents a fascinating area of research with broad implications for pharmaceuticals and biochemistry. Its unique structure, combined with its potential applications, makes it a compound worth watching in the coming years. As scientific inquiries into its properties and uses continue, it is likely to play a significant role in the development of next-generation therapeutic agents and functional materials.